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Compound of Interest

Compound Name: Urease-IN-2

Cat. No.: B12406696 Get Quote

Essential Safety and Handling Guide for Urease
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Urease. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia.[1]

While essential in various biological processes, it also presents hazards that necessitate

careful handling. The information below details the necessary personal protective equipment

(PPE), safe handling and storage procedures, and proper disposal methods.

Hazard Identification and First Aid
Urease is classified as a hazardous substance. It can cause skin and serious eye irritation, as

well as respiratory irritation and may lead to allergy or asthma symptoms if inhaled.[2][3]

Summary of Hazards:
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Hazard Statement GHS Classification

Causes skin irritation.[2] Skin Irritation: Category 2

Causes serious eye irritation.[2] Eye Irritation: Category 2A

May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[2][3]
Respiratory Sensitisation: Category 1

May cause respiratory irritation.[2][3]
Specific target organ toxicity (single exposure):

Category 3

In the event of exposure, immediate first aid is critical. The following table outlines the

appropriate first aid measures.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[2][4]

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected skin with plenty of soap and

water for 15-20 minutes.[2] If irritation persists,

seek medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes,

including under the eyelids.[2][4] Remove

contact lenses if present and easy to do.

Continue rinsing for at least 15 minutes and

seek medical attention.[4][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Drink sips of water and seek medical attention if

discomfort continues.[2][4] Never give anything

by mouth to an unconscious person.[2]
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Personal Protective Equipment (PPE) and Exposure
Controls
To minimize the risk of exposure, it is mandatory to use appropriate personal protective

equipment and engineering controls.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.[4] Ensure compliance with OSHA's 29

CFR 1910.133 or European Standard EN166.[4]

[5]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5]

Respiratory Protection

In case of inadequate ventilation, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[3][4] Avoid breathing dust.

[2]

Engineering Controls:

Control Type Recommendation

Ventilation
Work under a fume hood. Use only outdoors or

in a well-ventilated area.[2][3]

Safety Stations

Ensure that eyewash stations and safety

showers are close to the workstation location.[4]

[5]

Safe Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the stability of Urease and prevent

accidental exposure.
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Handling and Storage Recommendations:

Aspect Guideline

Handling

Wash hands and any exposed skin thoroughly

after handling.[2][4] Avoid dust formation.[5] Do

not eat, drink, or smoke when using this

product.[2]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[4] The recommended

storage temperature is 2–8 °C.[6][7] Store

locked up.[4]

Incompatible Materials
Strong acids, strong bases, and oxidizing

agents.[2][5]

Disposal Plan:

All waste materials should be handled as hazardous waste.

Waste Type Disposal Procedure

Spilled Material

Sweep up, place in a sealed bag or container,

and dispose of properly.[3] Ventilate the area

and wash the spill site after material pickup is

complete.[3]

Unused Product and Contaminated Packaging
Dispose of contents and container to an

approved waste disposal plant.[2][4][5]

Operational Workflow for Handling Urease
The following diagram outlines the standard operating procedure for safely handling Urease in

a laboratory setting.
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Caption: Workflow for Safe Handling of Urease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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